![molecular formula C12H24BrNO2 B6184301 tert-butyl N-[(3S)-1-bromo-5-methylhexan-3-yl]carbamate CAS No. 2624109-32-4](/img/no-structure.png)
tert-butyl N-[(3S)-1-bromo-5-methylhexan-3-yl]carbamate
Description
“tert-butyl N-[(3S)-1-bromo-5-methylhexan-3-yl]carbamate” is an organic compound . It is a carbamate derivative of tert-butyl alcohol. The compound is used in various scientific research applications.
Synthesis Analysis
The synthesis of carbamates like “tert-butyl N-[(3S)-1-bromo-5-methylhexan-3-yl]carbamate” can be achieved through amination (carboxylation) or rearrangement . A three-component coupling of amines, carbon dioxide, and halides enables an efficient synthesis of carbamates . The use of Si (OMe)4 as a nonmetallic regenerable reagent and DBU as a CO2 capture agent and catalyst enables the direct conversion of low-concentration CO2 into carbamates .Molecular Structure Analysis
The molecular structure of “tert-butyl N-[(3S)-1-bromo-5-methylhexan-3-yl]carbamate” can be represented by the IUPAC name tert-butyl (S)- (3-methylpyrrolidin-3-yl)carbamate . The InChI code for the compound is 1S/C10H20N2O2/c1-9 (2,3)14-8 (13)12-10 (4)5-6-11-7-10/h11H,5-7H2,1-4H3, (H,12,13)/t10-/m0/s1 .Chemical Reactions Analysis
The tert-butyl carbamate group in “tert-butyl N-[(3S)-1-bromo-5-methylhexan-3-yl]carbamate” can undergo various reactions. For instance, it can participate in palladium-catalyzed cross-coupling reactions with various aryl (Het) halides . It can also undergo deprotection reactions under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of “tert-butyl N-[(3S)-1-bromo-5-methylhexan-3-yl]carbamate” include its molecular weight, which is 200.28 . The compound is a solid at room temperature . It should be stored in a refrigerator to maintain its stability .Mechanism of Action
The mechanism of action for the deprotection of the tert-butyl carbamate group involves several steps . The tert-butyl carbamate becomes protonated, leading to the loss of the tert-butyl cation and the formation of a carbamic acid . This carbamic acid then undergoes decarboxylation to form a free amine . The amine is then protonated under acidic conditions .
Safety and Hazards
The compound is associated with certain safety hazards. It has been assigned the GHS07 pictogram, and its hazard statements include H302, H315, H319, and H335 . Precautionary measures include avoiding ingestion and inhalation, avoiding dust formation, and not getting the compound in eyes, on skin, or on clothing . The compound should be stored in a dry, cool, and well-ventilated place .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(3S)-1-bromo-5-methylhexan-3-yl]carbamate involves the reaction of tert-butyl N-(hydroxycarbamoyl)carbamate with 1-bromo-5-methyl-3-hexene in the presence of a base.", "Starting Materials": [ "tert-butyl N-(hydroxycarbamoyl)carbamate", "1-bromo-5-methyl-3-hexene", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add tert-butyl N-(hydroxycarbamoyl)carbamate to a reaction flask", "Add 1-bromo-5-methyl-3-hexene to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
2624109-32-4 |
Product Name |
tert-butyl N-[(3S)-1-bromo-5-methylhexan-3-yl]carbamate |
Molecular Formula |
C12H24BrNO2 |
Molecular Weight |
294.2 |
Purity |
95 |
Origin of Product |
United States |
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